Cas no 64584-91-4 (2-{[(Pent-4-en-2-yl)oxy]carbonyl}benzoate)

2-{[(Pent-4-en-2-yl)oxy]carbonyl}benzoate structure
64584-91-4 structure
Product Name:2-{[(Pent-4-en-2-yl)oxy]carbonyl}benzoate
CAS No:64584-91-4
MF:C13H13O4
MW:233.239924192429
CID:2792365
PubChem ID:71371622
Update Time:2025-04-21

2-{[(Pent-4-en-2-yl)oxy]carbonyl}benzoate Chemical and Physical Properties

Names and Identifiers

    • 64584-91-4
    • DTXSID70794540
    • 2-{[(Pent-4-en-2-yl)oxy]carbonyl}benzoate
    • Inchi: 1S/C13H14O4/c1-3-6-9(2)17-13(16)11-8-5-4-7-10(11)12(14)15/h3-5,7-9H,1,6H2,2H3,(H,14,15)/p-1
    • InChI Key: DVBWIJUOTPYVCG-UHFFFAOYSA-M
    • SMILES: O(C(C1C=CC=CC=1C(=O)[O-])=O)C(C)CC=C

Computed Properties

  • Exact Mass: 233.08138389Da
  • Monoisotopic Mass: 233.08138389Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 66.4Ų

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